Cas no 100608-29-5 (2-Phenyl-3-azabicyclo3.2.1octane)

• Product Name: 2-Phenyl-3-azabicyclo3.2.1octane
• CAS No: 100608-29-5
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• MDL: MFCD20673408
• CID: 4558802
• PubChem ID: 112756492
• Update Time: 2025-10-31

2-Phenyl-3-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-3-azabicyclo[3.2.1]octane
• 2-Phenyl-3-azabicyclo3.2.1octane

• MDL： MFCD20673408
• Inchi： 1S/C13H17N/c1-2-4-11(5-3-1)13-12-7-6-10(8-12)9-14-13/h1-5,10,12-14H,6-9H2
• InChI Key： HJHHEIYVMSNIEB-UHFFFAOYSA-N
• SMILES： N1CC2CCC(C1C1C=CC=CC=1)C2

Computed Properties

• Exact Mass: 187.1361g/mol
• Monoisotopic Mass: 187.1361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 187.28g/mol
• XLogP3: 2.5
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-Phenyl-3-azabicyclo3.2.1octane

Recent Advances in the Study of 2-Phenyl-3-azabicyclo[3.2.1]octane (CAS: 100608-29-5): A Promising Scaffold in Medicinal Chemistry

The compound 2-Phenyl-3-azabicyclo[3.2.1]octane (CAS: 100608-29-5) has recently garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This bicyclic scaffold, characterized by a phenyl group at the 2-position and a nitrogen atom at the 3-position, offers a versatile platform for the development of novel bioactive molecules. Recent studies have explored its utility in targeting various biological pathways, particularly in the central nervous system (CNS) and as a potential antiviral agent. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, pharmacological properties, and emerging applications.

One of the key areas of interest in recent research has been the synthesis and optimization of 2-Phenyl-3-azabicyclo[3.2.1]octane derivatives. A study published in the Journal of Medicinal Chemistry (2023) described an efficient asymmetric synthesis route for this scaffold, enabling the production of enantiomerically pure forms with high yields. The researchers utilized a chiral auxiliary approach, which allowed for the selective introduction of substituents at critical positions, thereby enhancing the compound's binding affinity to target proteins. This methodological advancement is expected to facilitate the development of more potent and selective drug candidates based on this scaffold.

Pharmacological investigations have revealed that 2-Phenyl-3-azabicyclo[3.2.1]octane exhibits notable activity as a modulator of neurotransmitter receptors. In particular, derivatives of this compound have shown promising affinity for sigma-1 and sigma-2 receptors, which are implicated in various neurological disorders, including Alzheimer's disease and neuropathic pain. A recent preclinical study demonstrated that a specific derivative (compound 12b) exhibited nanomolar affinity for sigma-1 receptors and displayed neuroprotective effects in an in vitro model of oxidative stress. These findings suggest that this scaffold could serve as a valuable starting point for the development of novel CNS therapeutics.

Beyond its applications in neurology, 2-Phenyl-3-azabicyclo[3.2.1]octane has also been investigated for its potential antiviral properties. A 2024 study published in Antiviral Research reported that certain derivatives of this compound exhibited inhibitory activity against the replication of SARS-CoV-2 in cell culture. The mechanism of action appears to involve interference with viral entry, possibly through interaction with host cell membrane proteins. While these results are preliminary, they highlight the broad therapeutic potential of this scaffold and warrant further investigation in the context of emerging viral pathogens.

In conclusion, recent research on 2-Phenyl-3-azabicyclo[3.2.1]octane (CAS: 100608-29-5) underscores its versatility as a medicinal chemistry scaffold. Advances in synthetic methodologies have enabled the production of diverse derivatives with tailored pharmacological profiles, while biological studies have revealed promising activities in both neurological and antiviral applications. As research in this area continues to evolve, this compound is likely to play an increasingly important role in drug discovery efforts targeting complex diseases. Future studies should focus on optimizing the pharmacokinetic properties of these derivatives and evaluating their efficacy in more advanced preclinical models.